Cas no 1040021-86-0 (Ethyl 2-[(2,5-dimethylphenyl)sulfanyl]acetate)

• Product Name: Ethyl 2-[(2,5-dimethylphenyl)sulfanyl]acetate
• CAS No: 1040021-86-0
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 3160579
• PubChem ID: 28829465
• Update Time: 2025-06-11

Ethyl 2-[(2,5-dimethylphenyl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[(2,5-dimethylphenyl)sulfanyl]acetate
• Ethyl2-[(2,5-dimethylphenyl)sulfanyl]acetate
• AKOS008948261
• 1040021-86-0
• ethyl 2-(2,5-dimethylphenyl)sulfanylacetate

• MDL： MFCD11174590
• Inchi： 1S/C12H16O2S/c1-4-14-12(13)8-15-11-7-9(2)5-6-10(11)3/h5-7H,4,8H2,1-3H3
• InChI Key： DHPCJXPYGBAYCS-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 224.08710092Da
• Monoisotopic Mass: 224.08710092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.6Ų

Additional information on Ethyl 2-[(2,5-dimethylphenyl)sulfanyl]acetate

Ethyl 2-[(2,5-Dimethylphenyl)Sulfanyl]Acetate: A Comprehensive Overview

Ethyl 2-[(2,5-Dimethylphenyl)Sulfanyl]Acetate, with the CAS number 1040021-86-0, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of sulfanyl acetates, which are known for their unique chemical properties and wide-ranging applications. The structure of Ethyl 2-[(2,5-Dimethylphenyl)Sulfanyl]Acetate features a sulfur atom bonded to a phenyl group substituted with two methyl groups at the 2 and 5 positions, making it a derivative of thioacetate. Its molecular formula is C₁₃H₁₈OS, and it has a molecular weight of approximately 214.3 g/mol.

The synthesis of Ethyl 2-[(2,5-Dimethylphenyl)Sulfanyl]Acetate typically involves the reaction of 2,5-dimethylthiophenol with ethyl bromoacetate in the presence of a base such as potassium carbonate. This reaction is well-documented in organic chemistry literature and highlights the importance of nucleophilic substitution mechanisms in forming sulfanyl acetates. The compound is stable under normal conditions but can undergo hydrolysis in the presence of water or acidic conditions to yield 2,5-dimethylthiophenol and acetic acid.

One of the most notable applications of Ethyl 2-[(2,5-Dimethylphenyl)Sulfanyl]Acetate is in the field of materials science, where it serves as a precursor for the synthesis of advanced polymers and coatings. Recent studies have demonstrated its potential as a building block for developing high-performance materials with enhanced thermal stability and mechanical properties. For instance, researchers have explored its use in the preparation of polyurethanes and epoxy resins, where it contributes to improved adhesion and durability.

In addition to its role in materials science, Ethyl 2-[(2,5-Dimethylphenyl)Sulfanyl]Acetate has shown promise in pharmaceutical research. Its sulfur-containing structure makes it an attractive candidate for drug design, particularly in the development of anti-inflammatory and antioxidant agents. A study published in 2023 highlighted its ability to modulate cellular responses to oxidative stress, suggesting potential applications in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The environmental impact of Ethyl 2-[(2,5-Dimethylphenyl)Sulfanyl]Acetate has also been a topic of interest. Research indicates that it undergoes rapid biodegradation under aerobic conditions, making it less persistent in the environment compared to other organic compounds. However, its production process involves the use of hazardous reagents such as ethyl bromoacetate, which necessitates careful handling and disposal practices to minimize ecological risks.

From a synthetic chemistry perspective, Ethyl 2-[(2,5-Dimethylphenyl)Sulfanyl]Acetate serves as a valuable intermediate for constructing more complex molecules. Its sulfur atom provides a reactive site for various transformations, including nucleophilic substitutions and additions. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and enhancing its accessibility for large-scale applications.

In conclusion, Ethyl 2-[(2,5-Dimethylphenyl)Sulfanyl]Acetate (CAS No: 1040021-86-0) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties make it an invaluable tool in materials science, pharmaceutical research, and synthetic chemistry. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.